molecular formula C11H16N2O4 B6243237 tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate CAS No. 2649023-34-5

tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate

Cat. No. B6243237
CAS RN: 2649023-34-5
M. Wt: 240.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate, commonly referred to as TBFOC, is a novel and promising compound with a broad range of potential applications. It is a cyclic organic compound belonging to the spirodiazines family and has been studied extensively in recent years due to its unique properties and structure. TBFOC is an important intermediate in organic synthesis and has been used in a variety of applications, including drug discovery and development, catalysis, and materials science.

Scientific Research Applications

Tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has a wide range of potential applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent for the preparation of new compounds, and as a building block for the synthesis of novel polymers. It has also been used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and pyrazoles. Additionally, TBFOC has been used as a ligand in coordination chemistry and as a functional group in drug discovery.

Mechanism of Action

The mechanism of action of tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which can form a complex with a Lewis base, such as an amine or a thiol. The complex can then react with a variety of substrates, such as amines, alcohols, and carboxylic acids, to form new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate are not yet fully understood. However, studies have shown that the compound has potential applications in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells. Additionally, TBFOC has been shown to possess anti-inflammatory properties and has been used in the treatment of asthma and chronic obstructive pulmonary disease.

Advantages and Limitations for Lab Experiments

Tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize in a variety of solvents. Additionally, TBFOC is a relatively stable compound and can be stored for long periods of time without significant degradation. However, the compound is highly reactive and can react with a variety of substrates, which can make it difficult to control the reaction conditions.

Future Directions

The potential applications of tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate are vast and there are many future directions for research. Future research could focus on the development of new methods for synthesizing TBFOC, as well as the development of new catalysts and reagents based on the compound. Additionally, further research could be conducted to explore the biochemical and physiological effects of TBFOC, as well as its potential applications in drug discovery and development. Finally, TBFOC could be used as a building block for the synthesis of novel polymers and materials, which could be used in a variety of applications, such as energy storage and catalysis.

Synthesis Methods

Tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate can be synthesized using a variety of methods. One of the most common methods is the reaction of tert-butyl bromoacetate and 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate in the presence of a base, such as sodium hydroxide. The reaction can be carried out in an aqueous solution or in an organic solvent, such as dichloromethane. The reaction produces tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate as the major product with a yield of up to 90%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate involves the formation of the spirocyclic ring system through a cyclization reaction. The starting material for this reaction is a substituted oxime, which is then converted to an isocyanate intermediate. The isocyanate is then reacted with a diene to form the spirocyclic ring system. The final step involves the addition of a tert-butyl ester group to the carboxylic acid moiety.", "Starting Materials": [ "2-hydroxy-5-nitrobenzaldehyde", "tert-butyl 2-oxoacetate", "hydroxylamine hydrochloride", "triethylamine", "ethyl acetoacetate", "sodium hydride", "1,3-butadiene" ], "Reaction": [ "Step 1: Condensation of 2-hydroxy-5-nitrobenzaldehyde with hydroxylamine hydrochloride and triethylamine to form the oxime intermediate.", "Step 2: Conversion of the oxime intermediate to the isocyanate intermediate using tert-butyl 2-oxoacetate and sodium hydride.", "Step 3: Reaction of the isocyanate intermediate with 1,3-butadiene to form the spirocyclic ring system.", "Step 4: Addition of a tert-butyl ester group to the carboxylic acid moiety using ethyl acetoacetate and sodium hydride." ] }

CAS RN

2649023-34-5

Product Name

tert-butyl 7-formyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate

Molecular Formula

C11H16N2O4

Molecular Weight

240.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.